Cas no 55004-77-8 (4-Hydroxy-6,7-dimethylcoumarin)

4-Hydroxy-6,7-dimethylcoumarin Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-
• 4-HYDROXY-6 7-DIMETHYLCOUMARIN 98
• 4-HYDROXY-6,7-DIMETHYLCOUMARIN
• 4-hydroxy-6,7-dimethyl-2H-chromen-2-one
• 4-hydroxy-6,7-dimethyl-chromen-2-one
• 4-hydroxy-6,7-dimethyl-coumarin
• 6,7-dimethyl-4-hydroxy-2-oxo-2H-1-benzopyran
• 6,7-dimethyl-4-hydroxycoumarin
• InChI=1/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H
• 4-Oxy-6,7-dimethylcumarin
• 4-Hydroxy-6 7-dimethylcoumarin 98
• 55004-77-8
• A830442
• 314041-52-6
• BS-28593
• 4-hydroxy-6,7-dimethylchromen-2-one
• (1H-Benzimidazol-2-yl)-piperidin-4-yl-amine2HBr
• 4-Hydroxy-6,7-dimethylcoumarin, 98%
• FT-0653500
• 4-HYDROXY-67-DIMETHYLCOUMARIN98
• CCG-256358
• CHEMBL3956994
• MFCD01457307
• AKOS006281198
• 6,7-Dimethyl-4-hydroxycoumarin hydrate
• SCHEMBL2761996
• 2H-1-Benzopyran-2-one, 4-hydroxy-6,7-dimethyl-
• 4-Hydroxy-6,7-dimethyl-chromen-2-one
• G85077
• 4-Hydroxy-6,7-dimethylcoumarin
• DB-295357
• AS-871/43474850
• +Expand

• MDL： MFCD01457307
• InChIKey： AYHZQBMBPNZPEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H3
• SMILES： CC1=CC2=C(C=C1C)OC(=O)C=C2O

Computed Properties

• Exact Mass: 190.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 190.063
• Heavy Atom Count: 14
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 2.11540
• PSA: 50.44000
• Boiling Point: 378.1 °C at 760 mmHg
• Melting Point: 248-251 °C(lit.)
• Flash Point: 170.7 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.315

4-Hydroxy-6,7-dimethylcoumarin Security Information

• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：PG3
• Risk Phrases： 36/37/38

4-Hydroxy-6,7-dimethylcoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%